[(3aS*,9bS*)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-7-methoxy-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol

• IUPAC Name: [(3aS,9bS)-7-methoxy-2-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-3a-yl]methanol
• InChI: InChI=1S/C18H23N3O3S/c1-11(2)16-19-20-17(25-16)21-7-14-13-5-4-12(23-3)6-15(13)24-10-18(14,8-21)9-22/h4-6,11,14,22H,7-10H2,1-3H3/t14-,18-/m1/s1
• InChI Key: RBGDTZDNDVCMOR-RDTXWAMCSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)N2CC3C4=C(C=C(C=C4)OC)OCC3(C2)CO
• Isomeric SMILES: CC(C)C1=NN=C(S1)N2C[C@@H]3C4=C(C=C(C=C4)OC)OC[C@@]3(C2)CO
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to the queried molecule often involves complex reactions including cycloaddition and selective preparation methods. For example, 5-Amino-3-(pyrrol-2-yl)isoxazoles are prepared by reacting certain pyrroles with hydroxylamine in methanol, highlighting methodologies that may be relevant to synthesizing similar structures (Sobenina et al., 2005).

Molecular Structure Analysis

The molecular structure of related compounds has been determined by X-ray diffraction and spectroscopy, revealing detailed bond lengths, angles, and torsion angles, which are crucial for understanding the three-dimensional conformation of the molecule (Gumus et al., 2018).

Chemical Reactions and Properties

Reactive intermediates such as 1,3,4-Thiadiazolium-3-(unsubstituted) methanides demonstrate the rich chemistry of thiadiazole derivatives, showcasing reactions that could be pertinent to the queried compound's reactivity and synthesis pathways (Butler et al., 1998).

Physical Properties Analysis

The physical properties of chemically similar structures, including their molecular electrostatic potential and frontier molecular orbitals, have been analyzed to understand their behavior and interactions with other molecules. These properties are significant for the design and application of such compounds in various fields (Gumus et al., 2018).

Chemical Properties Analysis

Chemical properties such as reactivity and stability can be gleaned from theoretical calculations and experimental data. For instance, studies on compounds like 1,3,4-thiadiazoles show unique structural features and reactivity patterns, which are essential for understanding the chemical behavior of the studied compound (Butler et al., 1998).